2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide

• Molecular Formula: C16H14ClN3O2S2
• Molecular Weight: 379.9 g/mol
• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-(5-thiophen-2-yl-1,3,4-thiadiazol-2-yl)propanamide
• InChI: InChI=1S/C16H14ClN3O2S2/c1-9-8-11(17)5-6-12(9)22-10(2)14(21)18-16-20-19-15(24-16)13-4-3-7-23-13/h3-8,10H,1-2H3,(H,18,20,21)
• InChI Key: KENVJSFRNRXSAW-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Cl)OC(C)C(=O)NC2=NN=C(S2)C3=CC=CS3

Description

2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide, also known as TPT, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. TPT is a member of the thiadiazole family of compounds and has been found to possess a range of biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide is not fully understood, but it is believed to act through multiple pathways. 2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This inhibition leads to DNA damage and cell death. 2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide has also been found to induce oxidative stress and activate the p53 pathway, which is involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide has been found to have a range of biochemical and physiological effects. In addition to its anticancer properties, 2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide has been found to possess anti-inflammatory, antioxidant, and antifungal activities. 2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide has also been shown to improve insulin sensitivity and reduce blood glucose levels in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide is that it is a relatively stable compound that can be easily synthesized in large quantities. 2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide also has a high degree of solubility in aqueous and organic solvents, making it suitable for use in a variety of experimental settings. One limitation of 2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide is that its mechanism of action is not fully understood, which can make it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on 2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide. One area of interest is in the development of 2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide analogs that have improved efficacy and selectivity for specific cancer cell lines. Another area of research is in the investigation of the potential use of 2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide in combination with other anticancer agents to enhance their effectiveness. Additionally, further studies are needed to fully elucidate the mechanism of action of 2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide and to identify potential off-target effects that may limit its therapeutic use.

Synthesis Methods

The synthesis of 2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide involves the condensation of 2-(4-chloro-2-methylphenoxy)acetic acid with thiosemicarbazide, followed by cyclization with phosphorous oxychloride and thionyl chloride. The resulting compound is then treated with 2-amino-5-thiophenyl-1,3,4-thiadiazole to yield 2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide in high yield and purity.

Scientific Research Applications

2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research that has shown promise is in the treatment of cancer. 2-(4-chloro-2-methylphenoxy)-N-(5-thien-2-yl-1,3,4-thiadiazol-2-yl)propanamide has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer, through its ability to induce apoptosis and inhibit cell proliferation.